4-(4-methoxy-2,5-dimethylphenyl)-N,6-dimethyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• IUPAC Name: 4-(4-methoxy-2,5-dimethylphenyl)-N,6-dimethyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C16H21N3O2S/c1-8-7-12(21-5)9(2)6-11(8)14-13(15(20)17-4)10(3)18-16(22)19-14/h6-7,14H,1-5H3,(H,17,20)(H2,18,19,22)
• InChI Key: FUWLWDMDEQWPKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)C)C2C(=C(NC(=S)N2)C)C(=O)NC
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

This compound is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It has a methoxy group (-OCH3) and two methyl groups (-CH3) attached to a phenyl ring, which is further attached to the pyrimidine ring. The presence of these functional groups may influence the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrimidine ring, possibly through a reaction such as a Biginelli reaction, which is a multi-component reaction between an aldehyde, a β-keto ester, and urea to form a dihydropyrimidinone. The methoxy and methyl groups could be introduced through subsequent reactions.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, includes a pyrimidine ring and a phenyl ring with methoxy and methyl substituents. The presence of these groups can influence the compound’s electronic structure and, consequently, its reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and reagents present. For example, the methoxy group might undergo reactions typical of ethers, such as cleavage. The pyrimidine ring might undergo reactions such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar methoxy group might increase its solubility in polar solvents. The aromatic rings could contribute to its stability.

Mechanism of Action

Without specific context, it’s challenging to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological molecules in the body. Further studies would be needed to determine this.

Safety and Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be investigated for use in pharmaceuticals, given the prevalence of pyrimidine derivatives in medicinal chemistry.